Cas no 443984-11-0 ((2S,8As)-2-methoxy-1,2,3,5,6,7,8,8a-octahydroindolizine-5,7-dione)

(2S,8As)-2-methoxy-1,2,3,5,6,7,8,8a-octahydroindolizine-5,7-dione structure
443984-11-0 structure
Product Name:(2S,8As)-2-methoxy-1,2,3,5,6,7,8,8a-octahydroindolizine-5,7-dione
CAS No:443984-11-0
MF:C9H13NO3
MW:183.204422712326
CID:1021514
Update Time:2023-08-02

(2S,8As)-2-methoxy-1,2,3,5,6,7,8,8a-octahydroindolizine-5,7-dione Chemical and Physical Properties

Names and Identifiers

    • 5,7(1H,6H)-Indolizinedione,tetrahydro-2-methoxy-,(2S,8aS)-(9CI)
    • (2S,8aS)-2-methoxy-2,3,8,8a-tetrahydro-1H-indolizine-5,7-dione
    • FYNLIJQOLANBHU-SVRRBLITSA-N
    • 5,7(1h,6h)indolizinedione,tetrahydro-2-methoxy-,(2s,8as)-
    • (2S,8aS)-2-methoxy-1,2,3,5,6,7,8,8a-octahydroindolizine-5,7-dione
    • (2S,8As)-2-methoxy-1,2,3,5,6,7,8,8a-octahydroindolizine-5,7-dione
    • Inchi: 1S/C9H13NO3/c1-13-8-3-6-2-7(11)4-9(12)10(6)5-8/h6,8H,2-5H2,1H3/t6-,8+/m1/s1
    • InChI Key: FYNLIJQOLANBHU-SVRRBLITSA-N
    • SMILES: O(C)[C@@H]1CN2C(CC(C[C@@H]2C1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Topological Polar Surface Area: 46.6
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